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Compound of Interest

Compound Name: m-Chlorobenzenesulfenyl chloride

Cat. No.: B8487862 Get Quote

Technical Guide: m-Chlorobenzenesulfenyl
chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

m-Chlorobenzenesulfenyl chloride, a key reagent in various synthetic applications.

Core Molecular Data
The fundamental molecular characteristics of m-Chlorobenzenesulfenyl chloride are

summarized below. It is important to distinguish this compound from its sulfonyl analog, m-

Chlorobenzenesulfonyl chloride.

Property Value

Chemical Formula C₆H₄Cl₂S

Molecular Weight 179.07 g/mol

Molecular Structure and Composition
The structural arrangement of m-Chlorobenzenesulfenyl chloride consists of a central

benzene ring substituted with a chlorine atom at the meta position and a sulfenyl chloride group
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(-SCl).

Molecular Composition of m-Chlorobenzenesulfenyl chloride
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Caption: Logical relationship of the core components of m-Chlorobenzenesulfenyl chloride.

Experimental Protocols
Detailed experimental protocols for the synthesis and reactions of benzenesulfenyl chlorides

are extensive in the chemical literature. A common synthetic route involves the chlorination of

the corresponding thiophenol.

General Synthesis of Aryl Sulfenyl Chlorides from Thiophenols:

Dissolution: The starting substituted thiophenol is dissolved in an inert, dry solvent such as

carbon tetrachloride or dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

Cooling: The solution is cooled to approximately 0°C using an ice bath to manage the

exothermic reaction.

Chlorination: A chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or gaseous chlorine

(Cl₂), is added dropwise or bubbled through the solution while maintaining the low

temperature.
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Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of

the starting material.

Workup: Upon completion, the reaction mixture is typically warmed to room temperature, and

the solvent is removed under reduced pressure.

Purification: The crude product is then purified, often by vacuum distillation, to yield the

desired aryl sulfenyl chloride.

It is imperative that these procedures are conducted by trained professionals in a well-

ventilated fume hood with appropriate personal protective equipment, as both the reactants

and products can be hazardous.

To cite this document: BenchChem. [m-Chlorobenzenesulfenyl chloride molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8487862#m-chlorobenzenesulfenyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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